Cas no 1437794-33-6 (1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1437794-33-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 1092029
• PubChem ID: 72942050
• Update Time: 2025-04-20

1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• 2-butyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde
• BS-27569
• CS-0446561
• 1437794-33-6
• 1-BUTYL-3-(TRIFLUOROMETHYL)PYRAZOLE-5-CARBOXALDEHYDE

• Inchi： 1S/C9H11F3N2O/c1-2-3-4-14-7(6-15)5-8(13-14)9(10,11)12/h5-6H,2-4H2,1H3
• InChI Key： GFMCLFJSIVQJCR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N(CCCC)N=1)(F)F

Computed Properties

• Exact Mass: 220.08200
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.51450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes